Potassium dichromate sulfuric acid
Overview
Description
Potassium dichromate sulfuric acid is a useful research compound. Its molecular formula is Cr2H2K2O11S and its molecular weight is 392.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Chemical Reactions and Compound Formation
Potassium dichromate in sulfuric acid has been studied for its reactions and compound formation. It reacts in 100% sulfuric acid and dilute oleum to form CrO2(HSO4)2. This has been confirmed through cryoscopic and conductimetric methods, and the absorption spectra of these solutions are consistent with the formation of species like CrO2X2 (Gillespie & Kapoor, 1987).
2. Enhancing Properties of Materials
Potassium dichromate is used in modifying the properties of materials, like in the treatment of jute fabrics. It was found that treating jute fabrics with potassium dichromate in oxalic acid and sulfuric acid media improves mechanical performance and thermal stability of jute fabric-reinforced polypropylene composites (Khan, Khan, & Islam, 2014).
3. Analytical Applications
It has been used in determining the calorific value of feedstuffs by oxidation with a solution of potassium dichromate in sulfuric acid, providing a simple and rapid method for energy value determination (O'Shea & Maguire, 1962).
4. Corrosion Inhibition
Research indicates its effectiveness in inhibiting corrosion, particularly for steel rebar in concrete exposed to sulfuric acid and sodium chloride. Potassium dichromate was compared with potassium chromate for their inhibiting qualities in these environments (Omotosho, Okeniyi, & Ajayi, 2010).
5. Industrial Processing
Potassium dichromate is utilized in industrial processes such as flotation separation in the processing of copper-lead-zinc polymetallic ores, providing an alternative with less pollution compared to other methods (Gu Yue-qin, 2002).
Properties
IUPAC Name |
dipotassium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;sulfuric acid | |
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InChI |
InChI=1S/2Cr.2K.H2O4S.7O/c;;;;1-5(2,3)4;;;;;;;/h;;;;(H2,1,2,3,4);;;;;;;/q;;2*+1;;;;;;;2*-1 | |
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InChI Key |
PTKRHFQQMJPPJN-UHFFFAOYSA-N | |
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Canonical SMILES |
OS(=O)(=O)O.[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[K+].[K+] | |
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Molecular Formula |
Cr2H2K2O11S | |
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Molecular Weight |
392.27 g/mol | |
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Synthesis routes and methods
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